Cas no 881382-14-5 (methyl 2-(piperazin-1-yl)pyridine-4-carboxylate)

• Product name: methyl 2-(piperazin-1-yl)pyridine-4-carboxylate
• CAS No: 881382-14-5
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 2151627
• PubChem ID: 66878940

methyl 2-(piperazin-1-yl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-piperazin-1-yl-isonicotinic acid methyl ester
• methyl 2-(piperazin-1-yl)pyridine-4-carboxylate
• methyl 2-(piperazin-1-yl)isonicotinate
• DB-356304
• SCHEMBL1021177
• 2-(Piperazin-1-yl)isonicotinic acid methyl ester
• OIRQONLTWOJTHC-UHFFFAOYSA-N
• 881382-14-5
• EN300-11356765

• Inchi： InChI=1S/C11H15N3O2/c1-16-11(15)9-2-3-13-10(8-9)14-6-4-12-5-7-14/h2-3,8,12H,4-7H2,1H3
• InChI Key： OIRQONLTWOJTHC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 221.116426730Da
• Monoisotopic Mass: 221.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.5Ų